Cas no 331994-00-4 ((2R)-2-Methylazepane;hydrochloride)

• Product Name: (2R)-2-Methylazepane;hydrochloride
• CAS No: 331994-00-4
• MF: C₇H₁₆ClN
• MW: 149.6616
• MDL: MFCD32862094
• CID: 5066179
• PubChem ID: 122657102
• Update Time: 2026-03-01

(2R)-2-Methylazepane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-2-methylazepane;hydrochloride
• (2R)-2-Methylazepanehydrochloride
• (2R)-2-Methylazepane HCl
• (R)-2-Methylazepane hydrochloride
• (2R)-2-METHYLAZEPANE HYDROCHLORIDE
• D79537
• MFCD32862094
• CS-0310322
• SCHEMBL18191204
• AS-79770
• 331994-00-4
• (2R)-2-Methylazepane;hydrochloride

• MDL： MFCD32862094
• Inchi： 1S/C7H15N.ClH/c1-7-5-3-2-4-6-8-7;/h7-8H,2-6H2,1H3;1H/t7-;/m1./s1
• InChI Key： BYKPDCIMYRNMEB-OGFXRTJISA-N
• SMILES： N1CCCCC[C@H]1C.Cl

Computed Properties

• Exact Mass: 149.0971272g/mol
• Monoisotopic Mass: 149.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 61.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on (2R)-2-Methylazepane;hydrochloride

Comprehensive Overview of (2R)-2-Methylazepane Hydrochloride (CAS No. 331994-00-4): Properties, Applications, and Research Insights

(2R)-2-Methylazepane hydrochloride (CAS No. 331994-00-4) is a chiral organic compound belonging to the class of azepane derivatives, which have garnered significant attention in pharmaceutical and chemical research due to their structural versatility. The compound features a seven-membered nitrogen-containing ring (azepane) with a methyl group at the 2R position, conferring stereochemical specificity. Its hydrochloride salt form enhances solubility, making it suitable for various experimental and industrial applications. Researchers frequently explore this compound for its potential as a building block in drug discovery, particularly in the synthesis of central nervous system (CNS) targeting molecules.

The growing interest in chiral amines like (2R)-2-Methylazepane aligns with trends in asymmetric synthesis and enantioselective catalysis, topics dominating modern organic chemistry discussions. Searches for "chiral azepane derivatives" or "2-methylazepane applications" have surged, reflecting demand for specialized intermediates in medicinal chemistry. Notably, its rigid ring structure mimics bioactive motifs found in neurological therapeutics, a hotspot given rising global focus on neurodegenerative disease research. Unlike conventional amines, this compound’s stereocenter offers unique opportunities for structure-activity relationship (SAR) studies.

From a synthetic perspective, 331994-00-4 serves as a precursor for N-heterocyclic scaffolds, critical in designing GPCR-targeting ligands—a trending topic in AI-driven drug design forums. Its physicochemical properties (e.g., logP, pKa) are frequently queried in databases, underscoring its relevance in ADMET prediction models. Recent patents highlight derivatives of (2R)-2-Methylazepane in cough suppressants and dopamine modulators, linking it to popular health queries like "non-addictive neurological agents."

Quality control of CAS 331994-00-4 involves rigorous HPLC chiral separation to ensure enantiopurity, a process often discussed in pharmaceutical manufacturing circles. The compound’s stability under physiological pH conditions makes it a candidate for prodrug development, another area gaining traction in precision medicine debates. Environmental considerations also emerge, with studies examining its biodegradation pathways to address green chemistry concerns—a key focus in sustainable synthesis searches.

In conclusion, (2R)-2-Methylazepane hydrochloride exemplifies the intersection of chiral chemistry and therapeutic innovation. Its CAS registry (331994-00-4) anchors it in commercial and academic databases, while its structural features fuel ongoing research into next-generation bioactive molecules. As the scientific community prioritizes stereocontrolled synthesis and targeted drug delivery, this compound’s role is poised to expand, answering pressing questions in both molecular design and translational research.